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Compound of Interest
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Compound Name:
methoxybenzoate

cat. No.: B1350969

An In-Depth Technical Guide to the Safety and Hazards of Methyl 2-hydroxy-5-
methoxybenzoate

Introduction

Methyl 2-hydroxy-5-methoxybenzoate (CAS No. 2905-82-0) is a substituted aromatic ester,
often known by synonyms such as Methyl 5-methoxysalicylate or 2-Hydroxy-5-methoxybenzoic
acid methyl ester.[1][2][3] With the molecular formula CoH1004 and a molecular weight of
approximately 182.17 g/mol , this compound serves as a useful intermediate and research
chemical.[1][2][4] Its utility in various scientific applications necessitates a thorough
understanding of its safety profile and potential hazards to ensure the protection of
researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of the safety and hazards associated
with Methyl 2-hydroxy-5-methoxybenzoate. Moving beyond a simple recitation of data, it
synthesizes information from authoritative sources to explain the causality behind safety
protocols, empowering laboratory personnel to conduct informed risk assessments and
establish a culture of safety.

Hazard Identification and GHS Classification

The primary hazards associated with Methyl 2-hydroxy-5-methoxybenzoate are irritant in
nature. According to the Globally Harmonized System (GHS) of Classification and Labelling of
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Chemicals, it is classified as a substance that requires caution to prevent direct contact.[1] The
aggregated GHS information from multiple notifications to the ECHA C&L Inventory provides a
consistent hazard profile.[1]

Table 1: GHS Classification Summary

Hazard

Hazard Class Category Pictogram Signal Word
Statement
Skin )
] o H315: Causes I (Exclamation )
Corrosion/Irritatio 2 S Warning
skin irritation Mark)
n
Serious Eye H319: Causes i
) I (Exclamation )
Damage/Eye 2/2A serious eye Mark) Warning
ar
Irritation irritation
Specific Target
o H335: May )
Organ Toxicity ) I (Exclamation )
] 3 cause respiratory Warning
(Single o Mark)
irritation
Exposure)

Source: PubChem, TCI Chemicals, MedChemExpress[1][5][6]
Expert Interpretation:

 Skin Irritation (Category 2): This classification indicates that direct contact with the substance
is likely to cause inflammation, redness, or itching. The mechanism is typical of phenolic
esters, which can interact with proteins and lipids in the epidermis, disrupting cellular
integrity. This necessitates the mandatory use of protective gloves.

o Serious Eye Irritation (Category 2/2A): This is a significant risk. Exposure to the eyes can
cause substantial, but reversible, damage. The crystalline or powder form of the compound
increases the risk of mechanical abrasion in addition to chemical irritation.[5] This hazard
underscores the absolute requirement for safety glasses or goggles.[5][6]

o Respiratory Irritation (Category 3): As a solid powder at room temperature, the primary route
of respiratory exposure is through the inhalation of airborne dust particles during handling
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(e.g., weighing, transferring).[5] These particles can deposit in the upper respiratory tract,
causing irritation and discomfort. This risk dictates that the material should be handled within
a local exhaust ventilation system, such as a chemical fume hood.[6]

Physicochemical Properties and Their Influence on
Safety

Understanding the physical properties of a chemical is fundamental to anticipating its behavior
and managing risks effectively.

Table 2: Key Physicochemical Properties

Property Value Implication for Safety

High potential for dust
Physical State Solid, Crystal - Powder at 20°C  generation. Inhalation is a
primary exposure route.

Spills may be difficult to see on

Appearance White to almost white ]
light-colored surfaces.
Will melt into a liquid if heated
slightly above typical ambient
Melting Point 56°C il P

temperatures, changing its spill

and contact hazard profile.

Low volatility at room
N _ 174°C @ 1.6 kPa/280.3°C @ _ _
Boiling Point temperature, but heating will
standard pressure
generate vapors.

Classified as a combustible
solid. While not highly

Flash Point 109.8°C flammable, it can ignite if
exposed to a source of ignition

at elevated temperatures.

Source: TCI Chemicals, Biosynth[3][5]
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The solid nature of this compound is the most critical factor in its safety profile. Unlike volatile
liquids, the primary risk is not from vapor inhalation at room temperature, but from the
aerosolization of fine dust. All handling procedures must be designed with dust mitigation as a
central goal.

Toxicological Profile

The toxicological data for Methyl 2-hydroxy-5-methoxybenzoate is primarily derived from its
GHS classification, which is based on aggregated data from suppliers.

o Acute Toxicity: While some related salicylate compounds are listed as "Harmful if swallowed"
(Acute Toxicity, Oral, Category 4), the data for this specific isomer is not consistently reported
under this classification.[7][8] Therefore, it is prudent to treat the substance as potentially
harmful if ingested and to prevent oral contact by following strict hygiene measures.[5]

o Dermal and Ocular Effects: As established, the compound is a confirmed skin and serious
eye irritant.[1][5] Prolonged or repeated skin contact may lead to dermatitis.

o Respiratory Effects: The substance may cause irritation to the nose, throat, and lungs upon
inhalation of dust.[1]

o Data Gaps: For many specialized research chemicals, comprehensive toxicological studies
are not always available. There is no readily accessible public data on the chronic toxicity,
carcinogenicity, mutagenicity, or reproductive toxicity of Methyl 2-hydroxy-5-
methoxybenzoate. In the absence of such data, a conservative approach is warranted. All
chemical products should be treated with the recognition of "having unknown hazards and
toxicity."[5]

Risk Assessment and Mitigation Workflow

A systematic approach to risk assessment is essential before any work with this compound
begins. The following workflow provides a logical framework for ensuring safety.
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Caption: Risk Assessment Workflow for Handling Hazardous Powders.
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This workflow emphasizes a hierarchical approach to controls. The causality is clear: because
the compound is a dusty irritant, the most reliable control (Engineering) is implemented first.
Administrative controls and PPE serve as essential secondary and tertiary layers of protection,
respectively.

Standard Operating Procedures for Safe Handling

The following protocols are based on the identified hazards and are designed to minimize
exposure.

Engineering Controls

o Primary Containment: All weighing and transfer operations involving the powder must be
conducted in a certified chemical fume hood, a glove box, or a powder containment booth
with local exhaust ventilation (LEV).[5][6] This is the most critical step to prevent respiratory
exposure.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[6]

Personal Protective Equipment (PPE)

A risk assessment should guide the final selection of PPE, but the following provides a baseline
for handling Methyl 2-hydroxy-5-methoxybenzoate.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Specification

Chemically resistant gloves
) (e.g., nitrile) should be worn.
Hands Protective Gloves
Inspect for tears or holes

before each use.

Must be worn at all times. If
Safety Goggles with Side- there is a splash hazard, a
Eyes/Face ) ) )
Shields face shield should be worn in

addition to goggles.[5]

A full-length lab coat should be
Skin/Body Laboratory Coat kept fastened to protect skin

and clothing.

Required if work cannot be

conducted within a fume hood
Respiratory Dust Respirator or LEV. Follow local and

national regulations for

respirator use.[5]

Administrative and Hygiene Protocols

» Designated Areas: Clearly demarcate the areas where this chemical is stored and handled.

o Handling: Avoid all personal contact, including inhalation.[9] Do not eat, drink, or smoke in
the laboratory.[6][9]

» Hygiene: Wash hands and face thoroughly with soap and water after handling the compound
and before leaving the work area.[5]

o Clothing: Contaminated work clothes should be removed and laundered separately before
reuse.[5][9]

Storage and Incompatibility

» Conditions: Store in a tightly closed container in a cool, dry, dark, and well-ventilated area.[5]

El
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e Incompatible Materials: Store away from strong oxidizing agents.[5][10]

Spill and Emergency Procedures

e Minor Spills (Powder):
o Evacuate non-essential personnel and ensure the area is well-ventilated.
o Wear all required PPE, including respiratory protection if needed.
o Avoid actions that create dust (e.g., dry sweeping).
o Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).[9]

o Carefully sweep or scoop the material into a labeled, sealable container for chemical
waste.[9][10]

o Clean the spill area with a damp cloth or sponge, and decontaminate the surface.
o Dispose of all contaminated materials as hazardous waste.
e First Aid:

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[5] Remove
contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
attention.[5][6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.[5][6]

o Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable
for breathing. If symptoms persist, seek medical attention.[5][6]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you
feel unwell.[5][6]

Disposal Considerations
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Disposal of Methyl 2-hydroxy-5-methoxybenzoate and any contaminated materials must be
handled as hazardous waste. Chemical waste generators are responsible for determining the
correct waste classification and must consult and comply with all applicable local, regional, and
national regulations to ensure complete and accurate classification and disposal.[6][10] Do not
empty into drains or release into the environment.[10]

Conclusion

Methyl 2-hydroxy-5-methoxybenzoate is a valuable research chemical with a well-defined,
though limited, hazard profile. Its primary risks are as a skin, eye, and respiratory irritant in its
solid powder form. A robust safety protocol, founded on a hierarchy of controls, is essential for
its use. The cornerstone of safe handling is the prevention of dust generation and inhalation
through the mandated use of engineering controls like a chemical fume hood. This, combined
with appropriate PPE and strict hygiene practices, provides a self-validating system for
protecting the health and safety of laboratory professionals. Always treat compounds with
incomplete toxicological data with a high degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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